Cas no 1805026-34-9 (Ethyl 3-bromo-2-methylpyridine-4-acetate)
Ethyl 3-bromo-2-methylpyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-bromo-2-methylpyridine-4-acetate
-
- Inchi: 1S/C10H12BrNO2/c1-3-14-9(13)6-8-4-5-12-7(2)10(8)11/h4-5H,3,6H2,1-2H3
- InChI Key: HNXVYWWZKICUOH-UHFFFAOYSA-N
- SMILES: BrC1C(C)=NC=CC=1CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 199
- XLogP3: 2.1
- Topological Polar Surface Area: 39.2
Ethyl 3-bromo-2-methylpyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029011646-250mg |
Ethyl 3-bromo-2-methylpyridine-4-acetate |
1805026-34-9 | 95% | 250mg |
$950.60 | 2022-04-01 | |
| Alichem | A029011646-1g |
Ethyl 3-bromo-2-methylpyridine-4-acetate |
1805026-34-9 | 95% | 1g |
$2,779.20 | 2022-04-01 |
Ethyl 3-bromo-2-methylpyridine-4-acetate Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on Ethyl 3-bromo-2-methylpyridine-4-acetate
Ethyl 3-bromo-2-methylpyridine-4-acetate (CAS No. 1805026-34-9): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 3-bromo-2-methylpyridine-4-acetate (CAS No. 1805026-34-9) is a versatile and highly valuable compound in the field of pharmaceutical synthesis. Its unique structural features, characterized by a brominated pyridine ring and an acetic ester moiety, make it an essential intermediate in the development of various therapeutic agents. This compound has garnered significant attention in recent years due to its role in synthesizing bioactive molecules that target a wide range of diseases, including cancer, neurological disorders, and infectious diseases.
The molecular structure of Ethyl 3-bromo-2-methylpyridine-4-acetate consists of a pyridine core substituted with a bromine atom at the 3-position and a methyl group at the 2-position, further functionalized with an acetic ester group at the 4-position. This arrangement provides multiple reactive sites that can be selectively modified through various chemical transformations, making it an ideal building block for drug discovery and development. The presence of the bromine atom, in particular, allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic frameworks.
In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors for oncological applications. Ethyl 3-bromo-2-methylpyridine-4-acetate has emerged as a critical precursor in the synthesis of kinase inhibitors, which are designed to disrupt aberrant signaling pathways involved in cancer progression. For instance, studies have demonstrated its utility in generating pyridine-based inhibitors that target tyrosine kinases, such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). These inhibitors have shown promising preclinical activity in suppressing tumor growth and overcoming drug resistance mechanisms.
Moreover, the compound has found applications in the development of antiviral agents. The pyridine scaffold is a common motif in many antiviral drugs due to its ability to interact with viral enzymes and proteins. Researchers have leveraged Ethyl 3-bromo-2-methylpyridine-4-acetate to synthesize derivatives that inhibit viral polymerases and proteases. Notably, modifications at the 3-bromo and 4-acetate positions have been strategically employed to enhance binding affinity and selectivity against viral targets. Preliminary studies suggest that these derivatives exhibit potent antiviral activity against various strains of RNA viruses.
The acetic ester group in Ethyl 3-bromo-2-methylpyridine-4-acetate also provides opportunities for further derivatization into other functional groups, such as amides or carboxylic acids, which are crucial for drug bioavailability and pharmacokinetic properties. This flexibility has enabled the synthesis of a diverse array of pharmacophores with tailored properties for optimal therapeutic efficacy. For example, amide derivatives have been explored as modulators of G protein-coupled receptors (GPCRs), which play a central role in mediating various physiological processes.
Recent advances in computational chemistry and high-throughput screening have further accelerated the discovery process using intermediates like Ethyl 3-bromo-2-methylpyridine-4-acetate. These technologies allow researchers to rapidly evaluate large libraries of compounds for biological activity, enabling the identification of lead candidates with minimal experimental effort. The brominated pyridine core serves as a scaffold for virtual screening algorithms, which predict binding interactions with target proteins based on structural features similar to known active compounds.
In conclusion, Ethyl 3-bromo-2-methylpyridine-4-acetate (CAS No. 1805026-34-9) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural attributes and reactivity make it indispensable for developing novel therapeutic agents across multiple disease areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts worldwide.
1805026-34-9 (Ethyl 3-bromo-2-methylpyridine-4-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)